molecular formula C20H39ClO2 B8780109 Octadecyl chloroacetate CAS No. 5348-82-3

Octadecyl chloroacetate

Cat. No.: B8780109
CAS No.: 5348-82-3
M. Wt: 347.0 g/mol
InChI Key: HDNSRULOUMXYKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Octadecyl chloroacetate is a useful research compound. Its molecular formula is C20H39ClO2 and its molecular weight is 347.0 g/mol. The purity is usually 95%.
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Properties

CAS No.

5348-82-3

Molecular Formula

C20H39ClO2

Molecular Weight

347.0 g/mol

IUPAC Name

octadecyl 2-chloroacetate

InChI

InChI=1S/C20H39ClO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-20(22)19-21/h2-19H2,1H3

InChI Key

HDNSRULOUMXYKG-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCCCOC(=O)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-octadecanol 5 (5 0 g, 180 mmol), chloroacetic acid (17.5 g, 180 mmol) and concentrated sulfuric acid (0.1 mL) in 350 mL of toluene was refluxed overnight in a flask equipped with a Dean-Stark trap. The solution was diluted with 500 mL of diethyl ether and extracted twice with a saturated bicarbonate solution (500 mL). The aqueous phase was subsequently extracted with 400 mL of diethyl ether. The combined organic layers were dried with sodium sulfate and evaporated in vacuo yielding a brown solid, which was used without further purification. 1H-NMR (CDCl3) δ=4.20 (t, 2H), 4.07 (s, 2H), 1.68 (q, 2H), 1.30 (m, 30H), 0.89 (t, 3H) ppm. FT-IR: ν=2919, 2851, 1749 (C═O stretch), 1333, 1208 (C—O stretch), 786 cm−1.
Quantity
0 g
Type
reactant
Reaction Step One
Quantity
17.5 g
Type
reactant
Reaction Step One
Quantity
0.1 mL
Type
reactant
Reaction Step One
Quantity
350 mL
Type
solvent
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step Two

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